methyl 5-(methylamino)pyrazine-2-carboxylate
Overview
Description
Methyl 5-(methylamino)pyrazine-2-carboxylate (MMP) is a chemical compound that has been extensively studied in the past few years. It is a highly versatile compound, with a wide range of applications in scientific research, laboratory experiments, and biochemical and physiological effects. MMP has been found to have potential applications in drug development, cancer therapy, and other areas of medical research.
Scientific Research Applications
Methyl 5-(methylamino)pyrazine-2-carboxylate has been studied extensively for its potential applications in scientific research. It has been found to be a potent inhibitor of certain enzymes, such as tyrosine kinase and protein kinase C. This makes it a useful tool for studying the action of these enzymes in various biological pathways. Additionally, methyl 5-(methylamino)pyrazine-2-carboxylate has been found to have potential applications in drug development, as it has been found to inhibit the growth of certain cancer cells in vitro.
Mechanism of Action
Methyl 5-(methylamino)pyrazine-2-carboxylate has been found to act as an inhibitor of certain enzymes, such as tyrosine kinase and protein kinase C. It is believed to do this by binding to the active site of the enzyme and preventing the enzyme from performing its normal function. Additionally, methyl 5-(methylamino)pyrazine-2-carboxylate has also been found to interact with other molecules, such as DNA and RNA, which may be responsible for its inhibitory effects.
Biochemical and Physiological Effects
methyl 5-(methylamino)pyrazine-2-carboxylate has been found to have a wide range of biochemical and physiological effects. It has been found to inhibit the growth of certain cancer cells in vitro, and it has been found to have anti-inflammatory and anti-microbial properties. Additionally, methyl 5-(methylamino)pyrazine-2-carboxylate has been found to have potential applications in the treatment of neurological disorders, such as Parkinson’s disease, due to its ability to inhibit certain enzymes involved in the disease.
Advantages and Limitations for Lab Experiments
Methyl 5-(methylamino)pyrazine-2-carboxylate has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is relatively stable. Additionally, it has a wide range of potential applications, due to its ability to inhibit certain enzymes. However, there are also some limitations to its use. methyl 5-(methylamino)pyrazine-2-carboxylate is not soluble in water, so it must be dissolved in organic solvents before it can be used in experiments. Additionally, it can be toxic if it is not handled properly, so it must be handled with caution.
Future Directions
Methyl 5-(methylamino)pyrazine-2-carboxylate has a wide range of potential applications in scientific research, and there are many possible future directions for its use. One possible future direction is in the development of new drugs and therapies for cancer and other diseases. Additionally, methyl 5-(methylamino)pyrazine-2-carboxylate could be used to study the action of enzymes in various biological pathways, and to develop new methods of drug delivery. Additionally, methyl 5-(methylamino)pyrazine-2-carboxylate could be used to study the effects of environmental toxins on the human body, and to develop new methods of detoxification. Finally, methyl 5-(methylamino)pyrazine-2-carboxylate could be used to study the effects of aging on the human body, and to develop new methods of preventing and treating age-related diseases.
Synthesis Methods
Methyl 5-(methylamino)pyrazine-2-carboxylate can be synthesized by several different methods. The most common method is the reaction of 5-methylaminopyrazine-2-carboxylic acid with methyl iodide in the presence of a base. This reaction produces methyl 5-(methylamino)pyrazine-2-carboxylate in an aqueous solution. Other methods of synthesis include the reaction of 5-methylaminopyrazine-2-carboxylic acid with dimethyl sulfoxide, and the reaction of 5-methylaminopyrazine-2-carboxylic acid with sodium methoxide in methanol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 5-(methylamino)pyrazine-2-carboxylate involves the reaction of 2,3-dichloropyrazine with methylamine followed by esterification with methyl chloroformate.", "Starting Materials": [ "2,3-dichloropyrazine", "methylamine", "methyl chloroformate" ], "Reaction": [ "Step 1: 2,3-dichloropyrazine is reacted with excess methylamine in ethanol at reflux temperature for 24 hours.", "Step 2: The resulting mixture is cooled and the precipitated solid is filtered and washed with ethanol.", "Step 3: The solid is then dissolved in dichloromethane and reacted with methyl chloroformate and triethylamine at room temperature for 2 hours.", "Step 4: The reaction mixture is then washed with water and brine, dried over magnesium sulfate, and concentrated under reduced pressure.", "Step 5: The crude product is purified by column chromatography using a mixture of dichloromethane and methanol as the eluent to yield the final product, methyl 5-(methylamino)pyrazine-2-carboxylate." ] } | |
CAS RN |
1698996-65-4 |
Product Name |
methyl 5-(methylamino)pyrazine-2-carboxylate |
Molecular Formula |
C7H9N3O2 |
Molecular Weight |
167.2 |
Purity |
95 |
Origin of Product |
United States |
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